Cas no 172528-62-0 ((2-Amino-4-methylphenyl)(cyclopropyl)methanone)

• Product Name: (2-Amino-4-methylphenyl)(cyclopropyl)methanone
• CAS No: 172528-62-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4704320
• Update Time: 2025-07-04

(2-Amino-4-methylphenyl)(cyclopropyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-methylphenyl)(cyclopropyl)methanone
• (2-amino-4-methyl-phenyl)-cyclopropyl-methanone
• 2-cyclopropanecarbonyl-5-methylaniline

• Inchi： 1S/C11H13NO/c1-7-2-5-9(10(12)6-7)11(13)8-3-4-8/h2,5-6,8H,3-4,12H2,1H3
• InChI Key： VOFSABPHMBMIJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 43.1

Additional information on (2-Amino-4-methylphenyl)(cyclopropyl)methanone

Professional Introduction to (2-Amino-4-methylphenyl)(cyclopropyl)methanone (CAS No. 172528-62-0)

(2-Amino-4-methylphenyl)(cyclopropyl)methanone, identified by its CAS number 172528-62-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of an aromatic amino group, a methyl-substituted phenyl ring, and a cyclopropylmethyl moiety, exhibits unique structural and chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural framework of (2-Amino-4-methylphenyl)(cyclopropyl)methanone consists of a benzene ring substituted at the 2-position with an amino group (-NH₂) and at the 4-position with a methyl group (-CH₃). This arrangement confers specific electronic and steric properties to the molecule, influencing its reactivity and potential interactions with biological targets. The presence of the cyclopropylmethyl group at the ketone position introduces additional complexity, offering opportunities for diverse chemical modifications and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic heterocycles and their derivatives. The combination of an amino group and a cyclopropylmethyl moiety in (2-Amino-4-methylphenyl)(cyclopropyl)methanone aligns with this trend, as such structures have been reported to exhibit various biological activities. For instance, studies have shown that aromatic compounds containing amino and ketone functionalities can interact with enzymes and receptors involved in metabolic pathways, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of (2-Amino-4-methylphenyl)(cyclopropyl)methanone is its potential as a scaffold for drug design. The aromatic ring system provides a stable platform for further derivatization, while the amino and ketone groups offer multiple sites for chemical modification. This flexibility allows researchers to fine-tune the properties of the compound, such as solubility, bioavailability, and target specificity, to optimize its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like (2-Amino-4-methylphenyl)(cyclopropyl)methanone. By leveraging molecular modeling techniques, researchers can predict the binding affinity of this compound to various biological targets, thereby accelerating the drug discovery process. These computational approaches have been particularly useful in identifying lead compounds that exhibit high potency and selectivity against disease-causing targets.

The cyclopropylmethyl group in (2-Amino-4-methylphenyl)(cyclopropyl)methanone is particularly noteworthy due to its unique steric and electronic properties. Cyclopropane rings are known to introduce conformational rigidity into molecules, which can enhance binding interactions with biological targets. Additionally, the electron-withdrawing nature of the ketone group can modulate the electronic environment around the aromatic ring, influencing its reactivity and interactions with other molecules.

In light of these properties, (2-Amino-4-methylphenyl)(cyclopropyl)methanone has been investigated as a potential intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block for constructing novel drug candidates targeting various therapeutic areas. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammation and cancer progression.

The synthesis of (2-Amino-4-methylphenyl)(cyclopropyl)methanone presents an interesting challenge for organic chemists due to its complex structure. However, recent methodological advancements have provided new insights into efficient synthetic routes. These developments have not only improved the accessibility of the compound but also paved the way for exploring its full synthetic potential. By optimizing synthetic protocols, researchers can produce larger quantities of this compound for further pharmacological evaluation.

The pharmacokinetic properties of (2-Amino-4-methylphenyl)(cyclopropyl)methanone are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Advanced analytical techniques have enabled researchers to study these processes in detail, providing valuable insights into optimizing dosing regimens and minimizing side effects.

In conclusion, (2-Amino-4-methylphenyl)(cyclopropyl)methanone (CAS No. 172528-62-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an aromatic amino group, a methyl-substituted phenyl ring, and a cyclopropylmethyl moiety makes it a versatile scaffold for drug design. With ongoing advancements in computational chemistry and synthetic methodologies, this compound holds significant promise for future therapeutic applications.